Cas no 2680824-32-0 (4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2680824-32-0
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 5636267
• PubChem ID: 165943463
• Update Time: 2025-06-08

4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680824-32-0
• EN300-28289495
• 4-methyl-2-{1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid
• 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C13H16N2O4S/c1-3-6-19-13(18)15-5-4-9(7-15)11-14-8(2)10(20-11)12(16)17/h3,9H,1,4-7H2,2H3,(H,16,17)
• InChI Key： VUHMOLNCNSNZPN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1CN(C(=O)OCC=C)CC1

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid

Introduction to 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid (CAS No. 2680824-32-0)

4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid, identified by the CAS number 2680824-32-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities. The presence of multiple functional groups, including a carboxylic acid moiety and an ester-linked pyrrolidine ring, makes this molecule a promising candidate for further exploration in drug discovery and development.

The thiazole core in this compound is particularly noteworthy, as thiazole derivatives have been extensively studied for their pharmacological properties. Thiazoles are known to exhibit antimicrobial, antifungal, anti-inflammatory, and even anticancer activities. The specific substitution pattern in 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid introduces unique interactions with biological targets, which may contribute to its potential therapeutic effects.

One of the most striking features of this compound is the ester group linked to the pyrrolidine ring. This structural element often serves as a key pharmacophore in drug design, enabling selective binding to biological receptors or enzymes. The propenyl ether side chain further enhances the molecule's complexity and may influence its solubility, bioavailability, and metabolic stability. These characteristics make 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid an intriguing subject for further investigation.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The thiazole derivatives, including our compound of interest, have shown promise in modulating enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that certain thiazole-based compounds can inhibit kinases and other enzymes that play critical roles in cell signaling pathways.

The carboxylic acid group at the 5-position of the thiazole ring provides a potential site for further chemical modification, allowing researchers to explore different derivatives with enhanced pharmacological properties. This versatility makes 4-methyl-2-{1-(prop-2-en-1-yloxy)carbonylpyrrolidin-3-yl}-1,3-thiazole-5-carboxylic acid a valuable scaffold for medicinal chemists aiming to develop novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive molecules like 4-methyl-2-{1-(propenyl-oxy)carbonylpyrrolidinyl}-thiazole carboxylic acid. These technologies enable researchers to predict the binding affinity and selectivity of compounds against specific targets, thereby streamlining the drug development process. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening, identifying promising candidates for experimental validation.

The pyrrolidine moiety in this compound is another critical feature that may contribute to its biological activity. Pyrrolidine derivatives are known to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The presence of a carbonyl group linked to the pyrrolidine ring may enhance the compound's ability to bind to these targets, potentially leading to novel therapeutic effects.

In conclusion,4-methyl - - { - - propen - - - yloxy carbonyl - - pyrrolidin - - - 3 yl} thia zole - - 5 carboxylic acid (CAS No.2680824 - 32 - 0) represents a structurally complex and biologically potent molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold makes it an attractive candidate for further exploration in drug discovery programs aimed at treating various diseases.